Cas no 298218-11-8 (N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide)

• Product Name: N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide
• CAS No: 298218-11-8
• MF: C₁₅H₁₃BrFN₃O₂
• MW: 366.185025930405
• CID: 4644132
• Update Time: 2025-10-29

N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(E)-(5-bromo-2-hydroxyphenyl)methylidene]-2-(4-fluoroanilino)acetohydrazide
• Glycine, N-(4-fluorophenyl)-, [(5-bromo-2-hydroxyphenyl)methylene]hydrazide (9CI)
• N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide

• Inchi： 1S/C15H13BrFN3O2/c16-11-1-6-14(21)10(7-11)8-19-20-15(22)9-18-13-4-2-12(17)3-5-13/h1-8,18,21H,9H2,(H,20,22)
• InChI Key： AWXALSWQPABXAP-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC(Br)=CC=C1O)(=O)CNC1=CC=C(F)C=C1

Additional information on N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide

Introduction to N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide (CAS No. 298218-11-8)

N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide, a compound with the chemical identifier CAS No. 298218-11-8, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including 5-bromo-2-hydroxyphenyl and 4-fluoroanilino moieties, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

The synthesis and characterization of this compound have been the focus of extensive research efforts aimed at elucidating its structural and functional attributes. The molecular framework of N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide incorporates elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further investigation in drug discovery pipelines. Specifically, the 5-bromo-2-hydroxyphenyl group introduces a hydroxyl moiety that can engage in hydrogen bonding interactions, while the 4-fluoroanilino component adds a fluorine atom, which is often utilized to improve metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide has been explored as a potential lead compound in this context, with studies focusing on its interaction with enzymes and receptors relevant to therapeutic intervention. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against several key targets, including kinases and transcription factors that play critical roles in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders.

The structural features of N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide also make it an attractive scaffold for structure-based drug design. The combination of hydrophobic and hydrophilic regions within its molecule allows for optimal interactions with biological targets, while the presence of both bromo and fluoro substituents provides opportunities for fine-tuning pharmacokinetic properties. This balance between structural complexity and functional versatility positions the compound as a valuable asset in the quest for next-generation therapeutics.

Advances in synthetic methodologies have enabled the efficient preparation of N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide, facilitating its incorporation into various biochemical assays and preclinical studies. Researchers have leveraged state-of-the-art techniques such as high-throughput screening (HTS) to evaluate the compound's efficacy against a broad spectrum of biological targets. These efforts have yielded promising results, indicating that further optimization may yield derivatives with enhanced potency and selectivity.

The pharmacological profile of N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide is further illuminated by its interaction with cellular systems. In vitro studies have demonstrated its ability to modulate key signaling pathways, suggesting potential therapeutic benefits in conditions characterized by dysregulated cellular communication. Additionally, preliminary toxicology assessments have indicated that the compound exhibits acceptable safety margins at relevant concentrations, paving the way for more comprehensive clinical investigations.

The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the identification of novel molecular entities like N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide. Predictive models have been employed to forecast its binding affinity andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties, streamlining the optimization process. These computational tools have complemented traditional experimental approaches, enabling researchers to prioritize compounds based on their predicted pharmacological profiles.

The future prospects for N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide are vast and multifaceted. Ongoing research aims to refine its chemical structure to enhance its therapeutic potential while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives that could address unmet medical needs across multiple disease areas.

In conclusion, N'-(E)-(5-Bromo-2-hydroxyphenyl)methylidene-2-(4-fluoroanilino)acetohydrazide represents a significant contribution to the field of medicinal chemistry. Its complex molecular architecture and versatile functional groups position it as a promising lead compound for further development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in shaping the future of therapeutic interventions.